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Compound of Interest

Compound Name: 3-Mercapto-3-methyl-1-butanol

Cat. No.: B1210777

An In-depth Technical Guide to 3-Mercapto-3-
methyl-1-butanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Mercapto-3-methyl-1-butanol
(MMB), a volatile organosulfur compound. It details its chemical properties, synthesis,
biological significance, and applications, with a focus on data and methodologies relevant to a
scientific audience.

Chemical Identity and Properties

3-Mercapto-3-methyl-1-butanol is an alkanethiol characterized by a primary alcohol group
and a tertiary thiol group.[1][2][3] Its distinct aroma, often described as "catty," "meaty," or
"broth-like," makes it a significant compound in flavor and fragrance chemistry.[1][2]

Table 1: Physicochemical Properties of 3-Mercapto-3-methyl-1-butanol
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Property

Value

Chemical Formula

CsH120S[1][4][5][6]

Molecular Weight 120.21 - 120.22 g/mol [1][4][5]

IUPAC Name 3-methyl-3-sulfanylbutan-1-ol[1][3]

CAS Number 34300-94-2[1][4]

Appearance Not specified, but used in liquid form

Density 0.985 - 0.989 g/mL at 20 °C[7]

Boiling Point 186 - 190 °C[6][7]1[8]

Flash Point 62.78 - 69 °C[6][8][9]

Solubility Soluble in water (10 g/L at 20°C), acetone, and

95% ethanol.[1][7]

Refractive Index

1.480-1.490 at 20 °C[7]

Synthesis and Experimental Protocols

The synthesis of 3-Mercapto-3-methyl-1-butanol has been well-documented, with a common
pathway starting from ethyl acetate.[1][2]

Experimental Protocol: Synthesis from Ethyl Acetate
This protocol outlines the key steps for the synthesis of 3-Mercapto-3-methyl-1-butanol.

» Activation and Coupling: Ethyl acetate is activated at the a-position using lithium
bis(trimethylsilyl)amide. The resulting enolate is then coupled with acetone to form ethyl 3-
hydroxy-3-methylbutyrate.[1][2]

e Bromination: The hydroxyl group of ethyl 3-hydroxy-3-methylbutyrate is substituted with
bromine, typically using a brominating agent like phosphorus tribromide.

e Thiolation: The brominated intermediate is treated with thiourea, followed by hydrolysis, to
introduce the thiol group, forming 3-mercapto-3-methyl-butyric acid.[2]
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e Reduction: The carboxylic acid group of 3-mercapto-3-methyl-butyric acid is reduced to a
primary alcohol using a strong reducing agent such as lithium aluminum hydride (LiAlH4) to
yield the final product, 3-Mercapto-3-methyl-1-butanol.[1][2]

Diagram 1: Synthesis Workflow of 3-Mercapto-3-methyl-1-butanol
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Caption: Synthetic route of 3-Mercapto-3-methyl-1-butanol.

Biological Significance and Pathways
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3-Mercapto-3-methyl-1-butanol is a secondary metabolite found in various natural sources,
including plants and mammals.[3]

In Feline Biology:

In cats, MMB is a degradation product of felinine, which is synthesized in the bladder.[2][8] The
production of felinine is catalyzed by the enzyme cauxin from 3-methylbutanol-cysteinylglycine
(B3MBCG).[2] The subsequent degradation of felinine to MMB plays a role in chemical signaling,
particularly in scent marking.[2]

Diagram 2: Biosynthesis of 3-Mercapto-3-methyl-1-butanol in Felines
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Caption: Formation of MMB from 3MBCG in felines.
In Food and as a Biomarker:

MMB has been identified in various foods and beverages, including Sauvignon Blanc wine,
coffee, and passion fruit juice.[2][3][7] Its presence in these products makes it a potential
biomarker for dietary intake studies.[1][10]

Diagram 3: Role as a Dietary Biomarker
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Caption: Logical flow for MMB as a dietary biomarker.

Applications in Research and Development

The unique properties of 3-Mercapto-3-methyl-1-butanol lend it to several applications
relevant to scientific professionals.

¢ Flavor and Fragrance Industry: It is widely used as a flavoring agent to impart meaty and
savory notes to food products.[1][9]

+ Chemical Synthesis: It serves as a building block or intermediate in the synthesis of other
organic compounds.[1]
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» Metabolomics and Biomarker Discovery: Its presence in certain foods and biological systems
makes it a target for metabolomic studies and a candidate for biomarker validation.[10]

o Drug Development: While not a direct therapeutic agent, its role as a secondary metabolite
and its interaction with enzymes could be of interest in studies of metabolic pathways and
potential off-target effects of drugs.

Safety and Handling

3-Mercapto-3-methyl-1-butanol is classified as harmful if swallowed, in contact with skin, or
inhaled.[11] It can cause skin irritation and serious eye damage.[11][12] Appropriate personal
protective equipment, including gloves, eye protection, and respiratory protection, should be
used when handling this compound.[11] It should be stored in a cool, well-ventilated area. The
Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated it and expressed
no safety concern at current levels of intake when used as a flavoring agent.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chemical formula and molecular weight of 3-Mercapto-
3-methyl-1-butanol.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210777#chemical-formula-and-molecular-weight-of-
3-mercapto-3-methyl-1-butanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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